sodium 1-methyl-1H-1,2,4-triazole-5-carboxylate

• IUPAC Name: sodium;2-methyl-1,2,4-triazole-3-carboxylate
• InChI: InChI=1S/C4H5N3O2.Na/c1-7-3(4(8)9)5-2-6-7;/h2H,1H3,(H,8,9);/q;+1/p-1
• InChI Key: DWRAWIYEXUIFMJ-UHFFFAOYSA-M
• Canonical SMILES: CN1C(=NC=N1)C(=O)[O-].[Na+]
• Molecular Formula: C4H4N3NaO2
• Molecular Weight: 149.08 g/mol
• CAS RN: 2044927-20-8

Description

Sodium 1-methyl-1H-1,2,4-triazole-5-carboxylate is a derivative of 1-Methyl-1H-1,2,4-triazole. It is an azole compound used for binding affinity with various cytochrome P 450 (CYP) proteins.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been reported in the literature. A robust and versatile protocol for synthesis of 1-monosubstituted and 1,4-disubstituted 1H-1,2,3-triazoles was established under continuous flow conditions using copper-on-charcoal as a heterogeneous catalyst. Another method involves treating a salt with hydrazine hydrate to yield 1,2,4-triazole, which is then reacted with various carboxylic acids.

Molecular Structure Analysis

The molecular structure of 1-Methyl-1H-1,2,4-triazole, a related compound, is available as a 2D Mol file or as a computed 3D SD file. The molecular weight is 83.0919.

Chemical Reactions Analysis

1,2,4-Triazole derivatives have been synthesized using a variety of methods, including continuous flow conditions using copper-on-charcoal as a heterogeneous catalyst. The reaction shows high regioselectivity, good functional group tolerance, and a wide substrate scope.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1-Methyl-1H-1,2,4-triazole, a related compound, include a molecular weight of 83.0919. Further information about the specific physical and chemical properties of sodium 1-methyl-1H-1,2,4-triazole-5-carboxylate was not found in the search results.

Scientific Research Applications

Antiviral Agents

• Ribavirin Precursor : Sodium 1-methyl-1H-1,2,4-triazole-5-carboxylate serves as a precursor for the synthesis of ribavirin, a nucleoside analogue used in antiviral therapies. .

Medicinal Chemistry

• Antiproliferative Activity : Researchers have explored 1,2,4-triazole derivatives for their antiproliferative effects. .

Mechanism of Action

Target of Action

Triazole compounds, which include this compound, are known to bind readily in the biological system with a variety of enzymes and receptors . For instance, nitrogen atoms of the 1,2,4-triazole ring can bind to the iron in the heme moiety of CYP-450 .

Mode of Action

Triazole compounds are known to interact with their targets, leading to various biological activities . For example, in the case of aromatase inhibitors, the nitrogen atoms of the 1,2,4-triazole ring bind to the iron in the heme moiety of CYP-450, and phenyl moieties have a key interaction in the active site of the enzyme .

Biochemical Pathways

Triazole-pyrimidine-based compounds have been observed to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .

Result of Action

Triazole-pyrimidine-based compounds have shown promising neuroprotective and anti-neuroinflammatory properties .

Future Directions

The future directions for research on sodium 1-methyl-1H-1,2,4-triazole-5-carboxylate and related compounds could include further exploration of their synthesis methods, investigation of their mechanisms of action, and evaluation of their potential applications in pharmaceutical chemistry, agrochemistry, materials sciences, and organic catalysts.